Cas no 1554159-63-5 (2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE)

2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE structure

1554159-63-5 structure

Product Name:2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE

CAS No:1554159-63-5

MF:C₄H₄N₄

MW:108.101359367371

CID:4605766

PubChem ID:20306418

Update Time:2024-03-01

2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE Chemical and Physical Properties

Names and Identifiers

- 2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE
- Inchi： 1S/C4H4N4/c5-1-4-8-6-2-3-7-8/h2-3H,4H2
- InChI Key： KJBVJICJPIWZMW-UHFFFAOYSA-N
- SMILES： N1=CC=NN1CC#N

Computed Properties

Exact Mass: 108.043596145g/mol
Monoisotopic Mass: 108.043596145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 54.5Å²

2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1717361-0.05g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	0.05g	$94.0	2023-09-20
Enamine	EN300-1717361-0.1g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	0.1g	$140.0	2023-09-20
Enamine	EN300-1717361-0.25g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	0.25g	$200.0	2023-09-20
Enamine	EN300-1717361-0.5g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	0.5g	$374.0	2023-09-20
Enamine	EN300-1717361-1.0g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	1g	$499.0	2023-06-04
Enamine	EN300-1717361-2.5g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	2.5g	$978.0	2023-09-20
Enamine	EN300-1717361-5.0g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	5g	$1448.0	2023-06-04
Enamine	EN300-1717361-10.0g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	10g	$2146.0	2023-06-04
Aaron	AR01DWC6-2.5g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	2.5g	$1370.00	2025-02-09
Enamine	EN300-1717361-1g	2-(2H-1,2,3-triazol-2-yl)acetonitrile	1554159-63-5	95%	1g	$499.0	2023-09-20

2-(2H-1,2,3-TRIAZOL-2-YL)ACETONITRILE Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

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